N'-[(3-fluorophenyl)methyl]-N,N,N'-trimethylethane-1,2-diamine

• IUPAC Name: N'-[(3-fluorophenyl)methyl]-N,N,N'-trimethylethane-1,2-diamine
• InChI: InChI=1S/C12H19FN2/c1-14(2)7-8-15(3)10-11-5-4-6-12(13)9-11/h4-6,9H,7-8,10H2,1-3H3
• InChI Key: WHBUKGNDMTWFFG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C)CC1=CC(=CC=C1)F
• Molecular Formula: C12H19FN2
• Molecular Weight: 210.29 g/mol

Description

N’-[(3-fluorophenyl)methyl]-N,N,N’-trimethylethane-1,2-diamine is an organic compound that features a fluorophenyl group attached to an ethane-1,2-diamine backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(3-fluorophenyl)methyl]-N,N,N’-trimethylethane-1,2-diamine typically involves the reaction of 3-fluorobenzyl chloride with N,N,N’-trimethylethane-1,2-diamine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of automated systems can help in maintaining consistent reaction conditions, thereby improving yield and purity.

Chemical Reactions Analysis

Types of Reactions

N’-[(3-fluorophenyl)methyl]-N,N,N’-trimethylethane-1,2-diamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The fluorophenyl group can participate in electrophilic aromatic substitution reactions.